13,14-Didehydro-20-methylcarboprostacyclin
Overview
Description
13,14-Didehydro-20-methylcarboprostacyclin, also known as this compound, is a useful research compound. Its molecular formula is C22H34O4 and its molecular weight is 362.5 g/mol. The purity is usually 95%.
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Properties
CAS No. |
78542-68-4 |
|---|---|
Molecular Formula |
C22H34O4 |
Molecular Weight |
362.5 g/mol |
IUPAC Name |
(5E)-5-[(3aS,4S,5R,6aS)-5-hydroxy-4-[(3S)-3-hydroxynon-1-ynyl]-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-ylidene]pentanoic acid |
InChI |
InChI=1S/C22H34O4/c1-2-3-4-5-9-18(23)11-12-19-20-14-16(8-6-7-10-22(25)26)13-17(20)15-21(19)24/h8,17-21,23-24H,2-7,9-10,13-15H2,1H3,(H,25,26)/b16-8+/t17-,18-,19+,20-,21+/m0/s1 |
InChI Key |
COTOHBYFKOEMEU-PDWIHATRSA-N |
SMILES |
CCCCCCC(C#CC1C(CC2C1CC(=CCCCC(=O)O)C2)O)O |
Isomeric SMILES |
CCCCCC[C@@H](C#C[C@H]1[C@@H](C[C@H]2[C@@H]1C/C(=C/CCCC(=O)O)/C2)O)O |
Canonical SMILES |
CCCCCCC(C#CC1C(CC2C1CC(=CCCCC(=O)O)C2)O)O |
Synonyms |
13,14-didehydro-20-methylcarbo-PGI2 13,14-didehydro-20-methylcarboprostacyclin FCE 21292 FCE 22176 FCE 22509 FCE-21292 FCE-22509 |
Origin of Product |
United States |
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